(R)-methoxy-succinic acid

• Molecular Formula: C5H8O5
• Molecular Weight: 148.11 g/mol
• IUPAC Name: (2R)-2-methoxybutanedioic acid
• InChI: InChI=1S/C5H8O5/c1-10-3(5(8)9)2-4(6)7/h3H,2H2,1H3,(H,6,7)(H,8,9)/t3-/m1/s1
• InChI Key: GTWJUDXIBMRDNK-GSVOUGTGSA-N
• Isomeric SMILES: CO[C@H](CC(=O)O)C(=O)O
• Canonical SMILES: COC(CC(=O)O)C(=O)O

Description

(R)-Methoxy-succinic acid is a chiral carboxylic acid derivative characterized by a methoxy (-OCH₃) group substituted at the R-configuration position on the succinic acid backbone. Its molecular formula is C₅H₈O₅, with a molecular weight of 148.11 g/mol. This compound is synthesized via stereospecific reactions, such as the Purdie reaction, which involves the methylation of hydroxyl groups in malic acid (HOOC-CH(OH)-CH₂-COOH) to replace the hydroxyl with methoxy . The (R)-enantiomer exhibits distinct optical activity, making it valuable in asymmetric synthesis and pharmaceutical intermediate preparation.

Comparison with Similar Compounds

Succinic Acid (HOOC-CH₂-CH₂-COOH)

• Molecular Formula : C₄H₆O₄
• Functional Groups : Two carboxylic acids.
• Key Differences : Lacks the methoxy group, resulting in lower steric hindrance and higher acidity (pKa₁ ≈ 4.2, pKa₂ ≈ 5.6).
• Applications : Widely used in food preservation, biodegradable polymers, and as a precursor for industrial chemicals like butanediol .

Malic Acid (HOOC-CH(OH)-CH₂-COOH)

• Molecular Formula : C₄H₆O₅
• Functional Groups : One hydroxyl (-OH) and two carboxylic acids.
• Key Differences : The hydroxyl group in malic acid participates in hydrogen bonding, enhancing solubility in polar solvents (e.g., 558 g/L in water at 20°C) compared to (R)-methoxy-succinic acid. However, the methoxy substitution in (R)-methoxy-succinic acid increases lipophilicity, making it more suitable for organic-phase reactions .

cis-Epoxysuccinic Acid

• Molecular Formula : C₄H₄O₅
• Functional Groups : Epoxide ring and two carboxylic acids.
• Key Differences : The epoxide group introduces high reactivity, enabling cross-linking in polymer chemistry. However, it also increases toxicity risks (classified as skin/eye irritant: H315/H319) compared to (R)-methoxy-succinic acid, which lacks such hazards .

(2R)-2-Hydroxy-2-[2-(2-Methoxy-5-Methyl-3-Pyridinyl)Ethyl]Succinic Acid

• Molecular Formula: C₁₄H₁₉NO₇
• Functional Groups : Methoxy, pyridinyl, hydroxyl, and carboxylic acids.
• However, its complexity reduces synthetic accessibility compared to (R)-methoxy-succinic acid .

Comparative Data Table

Compound	Molecular Formula	Key Functional Groups	Solubility (Water)	pKa (Approx.)	Applications
(R)-Methoxy-succinic acid	C₅H₈O₅	Methoxy, carboxylic acids	Moderate (~200 g/L)	3.8, 5.1	Asymmetric synthesis, pharmaceuticals
Succinic acid	C₄H₆O₄	Carboxylic acids	High (~1000 g/L)	4.2, 5.6	Food additives, polymers
Malic acid	C₄H₆O₅	Hydroxyl, carboxylic acids	High (~558 g/L)	3.4, 5.1	Food acidulant, cosmetics
cis-Epoxysuccinic acid	C₄H₄O₅	Epoxide, carboxylic acids	Low (~50 g/L)	2.9, 4.7	Polymer cross-linking agents

Q & A

Q. What are the established synthetic routes for (R)-methoxy-succinic acid, and how do reaction conditions influence stereochemical outcomes?

(R)-Methoxy-succinic acid is synthesized via stereoselective methods, such as the asymmetric oxidation of malic acid derivatives or enzymatic resolution. For example, Purdie and Neave (1910) demonstrated its preparation from L-malic acid using controlled methylation and acid hydrolysis . Key variables include temperature (optimal: 0–5°C for methylation), solvent polarity (e.g., anhydrous ether for minimizing side reactions), and chiral catalysts (e.g., lipases for enantiomeric resolution). Methodological rigor requires monitoring optical rotation and confirming enantiopurity via chiral HPLC or polarimetry .

Q. How can researchers verify the enantiomeric purity of (R)-methoxy-succinic acid, and what analytical techniques are most reliable?

Enantiomeric purity is validated using:

• Chiral chromatography (e.g., Chiralpak® IC column, 90:10 hexane/isopropanol mobile phase) .
• Polarimetry : Compare specific rotation with literature values (e.g., [α]D²⁵ = +12.5° for (R)-enantiomer in water) .
• NMR with chiral shift reagents : Europium(III) tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate] induces distinct splitting patterns .

Q. What safety protocols are critical when handling (R)-methoxy-succinic acid in laboratory settings?

• Personal protective equipment (PPE) : Gloves (nitrile), goggles, and lab coats to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation of aerosols .
• Spill management : Absorb with diatomaceous earth, decontaminate with ethanol, and dispose as hazardous waste .
• Incompatibilities : Avoid storage near strong acids/oxidizers (e.g., HNO₃, KMnO₄) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported physicochemical properties of (R)-methoxy-succinic acid (e.g., solubility discrepancies)?

Contradictions often arise from impurities or measurement variability. A systematic approach includes:

• Reproducing experiments under standardized conditions (e.g., pH 7.0 buffer for solubility tests).
• Cross-validating methods : Compare Karl Fischer titration (for hygroscopicity) vs. gravimetric analysis .
• Meta-analysis : Aggregate data from peer-reviewed studies (use Web of Science search: TI=(methoxy-succinic acid) AND PY=(2000-2025)).

Q. What strategies optimize the enantioselective synthesis of (R)-methoxy-succinic acid for high-yield, scalable production?

• Catalyst screening : Test chiral amines (e.g., Cinchona alkaloids) or transition-metal complexes (e.g., Ru-BINAP) for asymmetric hydrogenation .
• DoE (Design of Experiments) : Vary pressure (1–10 atm H₂), temperature (25–60°C), and solvent (MeOH vs. THF) to identify optimal conditions .
• Scale-up challenges : Address racemization risks by maintaining low temperatures (<30°C) during workup .

Q. How do computational models (e.g., DFT, MD simulations) enhance understanding of (R)-methoxy-succinic acid’s reactivity and intermolecular interactions?

• Density Functional Theory (DFT) : Predict reaction pathways (e.g., energy barriers for esterification) and compare with experimental kinetics .
• Molecular Dynamics (MD) : Simulate solvation effects in aqueous vs. organic solvents to explain solubility trends .
• Docking studies : Model enzyme-substrate interactions (e.g., with lipases) to refine biocatalytic synthesis .

Methodological Guidance Table

Research Aspect	Recommended Techniques	Key References
Stereochemical analysis	Chiral HPLC, Polarimetry, NMR with shift reagents
Synthetic optimization	DoE, Catalyst screening, Kinetic profiling
Data contradiction analysis	Meta-analysis, Reproducibility frameworks
Computational modeling	DFT, MD simulations, Docking studies

Critical Research Gaps

• Toxicological data : Limited acute toxicity profiles for (R)-methoxy-succinic acid; prioritize in vivo studies (e.g., OECD Guideline 423) .
• Environmental fate : Degradation pathways under aerobic/anaerobic conditions remain uncharacterized .